Dansylleucine
Overview
Description
Dansylleucine is a compound with the molecular formula C18H24N2O4S . It is also known by other names such as Dansyl-l-leucine and 5-Dimethylaminonaphthalene-1-sulfonyl-L-leucine .
Synthesis Analysis
The presence of dansyl or dabsyl chromogenic moieties in a solid-phase analytical construct allows the accurate estimation of products from solid-phase synthesis by UV detection during liquid chromatography-mass spectrometry analysis in the cleavage solution .
Molecular Structure Analysis
The molecular weight of Dansylleucine is 364.5 g/mol . The IUPAC name for Dansylleucine is (2 S )-2- [ [5- (dimethylamino)naphthalen-1-yl]sulfonylamino]-4-methylpentanoic acid . The InChIKey for Dansylleucine is XBMQRPDOXIPUFG-HNNXBMFYSA-N .
Chemical Reactions Analysis
Dansylleucine can be used in the analysis of amino acids by chemical derivatization and liquid chromatography-mass spectrometry (LC-MS) . Dansyl Chloride is used as a fluorescent end group reagent for peptides and proteins .
Physical And Chemical Properties Analysis
Dansylleucine has a molecular weight of 364.5 g/mol, an XLogP3 of 3.7, a hydrogen bond donor count of 2, and a hydrogen bond acceptor count of 6 . It also has a rotatable bond count of 7 .
Scientific Research Applications
Quantification of Amino Acids
Dansylleucine is used in the quantification of amino acids in biological samples, which is essential for studying metabolism. The dansylation process involves incubating dansyl chloride with amino acid standards or samples to yield dansylated reaction products. These products are well-retained on reverse-phase columns, facilitating accurate quantification .
Peptide Sequence Determination
The compound is also employed in peptide sequence determination. The dansyl amino acid is fluorescent under UV light and can be identified by thin-layer chromatography on polyamide sheets. This method is highly sensitive and is particularly useful in conjunction with the Edman degradation technique .
Chiral Recognition Studies
Dansylleucine derivatives are used in chiral recognition studies to understand the binding and interaction with molecular micelles. This research can further the knowledge of molecular dynamics and chiral discrimination .
Fluorescent Chemosensors
Modified cyclodextrins with dansyl units have been developed as fluorescent chemosensors for detecting volatile organic compounds. The hydrophobic units in these chemosensors allow for sensitivity to large or slender guests .
Biological Sample Analysis
Dansylation is a critical tool for analyzing biological samples, offering advantages such as ease of sample preparation, dynamic range, and reproducibility .
Mechanism of Action
Target of Action
Dansylleucine, also known as Dansyl-L-Leucine, is a derivative of the amino acid leucine It’s known that leucine interacts with the l-type amino acid transporter (lat1) .
Mode of Action
It’s known that the acetylation of leucine switches its uptake into cells from the l-type amino acid transporter (lat1) used by leucine to organic anion transporters (oat1 and oat3) and the monocarboxylate transporter type 1 (mct1) . This suggests that Dansylleucine might interact with these transporters, altering the uptake and distribution of the compound within cells .
Biochemical Pathways
Leucine is known to be involved in protein synthesis and degradation, signal transduction, and regulation of insulin
Pharmacokinetics
It’s suggested that n-acetyl-l-leucine, a similar compound, enters metabolic pathways, and its effects are mediated via its metabolic products . This suggests that pharmacokinetic factors may play a major role in the mechanism of action and efficacy of Dansylleucine .
Result of Action
Leucine is known to stimulate protein synthesis, influence energy metabolism, and regulate blood sugar levels
Future Directions
properties
IUPAC Name |
(2S)-2-[[5-(dimethylamino)naphthalen-1-yl]sulfonylamino]-4-methylpentanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H24N2O4S/c1-12(2)11-15(18(21)22)19-25(23,24)17-10-6-7-13-14(17)8-5-9-16(13)20(3)4/h5-10,12,15,19H,11H2,1-4H3,(H,21,22)/t15-/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XBMQRPDOXIPUFG-HNNXBMFYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CC(C(=O)O)NS(=O)(=O)C1=CC=CC2=C1C=CC=C2N(C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)C[C@@H](C(=O)O)NS(=O)(=O)C1=CC=CC2=C1C=CC=C2N(C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H24N2O4S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30149092 |
Source
|
| Record name | Dansylleucine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30149092 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
364.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Dansylleucine | |
CAS RN |
1100-22-7 |
Source
|
| Record name | Dansyl-L-leucine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1100-22-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Dansylleucine | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001100227 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Dansylleucine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30149092 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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